Cas no 91234-68-3 (TETRADODECYLAMMONIUM TETRAFLUOROBORATE)

TETRADODECYLAMMONIUM TETRAFLUOROBORATE structure
91234-68-3 structure
Product Name:TETRADODECYLAMMONIUM TETRAFLUOROBORATE
CAS No:91234-68-3
MF:C48H100BF4N
MW:778.118929862976
CID:799427
PubChem ID:57355726
Update Time:2025-04-19

TETRADODECYLAMMONIUM TETRAFLUOROBORATE Chemical and Physical Properties

Names and Identifiers

    • TETRADODECYLAMMONIUM TETRAFLUOROBORATE
    • tetradodecylazanium,tetrafluoroborate
    • 91234-68-3
    • SCHEMBL900793
    • N,N,N-Tridodecyldodecan-1-aminium tetrafluoroborate
    • DTXSID30723270
    • Inchi: 1S/C48H100N.BF4/c1-5-9-13-17-21-25-29-33-37-41-45-49(46-42-38-34-30-26-22-18-14-10-6-2,47-43-39-35-31-27-23-19-15-11-7-3)48-44-40-36-32-28-24-20-16-12-8-4;2-1(3,4)5/h5-48H2,1-4H3;/q+1;-1
    • InChI Key: WDWHCDWBIBBBDH-UHFFFAOYSA-N
    • SMILES: F[B-](F)(F)F.[N+](CCCCCCCCCCCC)(CCCCCCCCCCCC)(CCCCCCCCCCCC)CCCCCCCCCCCC

Computed Properties

  • Exact Mass: 777.7884950g/mol
  • Monoisotopic Mass: 777.7884950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 54
  • Rotatable Bond Count: 44
  • Complexity: 487
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Melting Point: 111-114 °C

TETRADODECYLAMMONIUM TETRAFLUOROBORATE Security Information

  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi
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